Cas no 1891610-04-0 (4-bromo-2-fluoro-6-(2-hydroxypropan-2-yl)phenol)

• Product name: 4-bromo-2-fluoro-6-(2-hydroxypropan-2-yl)phenol
• CAS No: 1891610-04-0
• MF: C₉H₁₀BrFO₂
• MW: 249.076905727386
• CID: 6180715
• PubChem ID: 117375132

4-bromo-2-fluoro-6-(2-hydroxypropan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-fluoro-6-(2-hydroxypropan-2-yl)phenol
• 1891610-04-0
• EN300-1937362

• Inchi： 1S/C9H10BrFO2/c1-9(2,13)6-3-5(10)4-7(11)8(6)12/h3-4,12-13H,1-2H3
• InChI Key： HDHYEXWEPNCNAW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(C)(C)O)O)F

Computed Properties

• Exact Mass: 247.98482g/mol
• Monoisotopic Mass: 247.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-bromo-2-fluoro-6-(2-hydroxypropan-2-yl)phenol

4-Bromo-2-Fluoro-6-(2-Hydroxypropan-2-Yl)Phenol: A Comprehensive Overview

4-Bromo-2-fluoro-6-(2-hydroxypropan-2-yl)phenol (CAS No: 1891610-04-0) is a versatile aromatic compound with a unique combination of functional groups, making it a subject of interest in various scientific and industrial applications. This compound is characterized by the presence of a bromine atom at the 4-position, a fluorine atom at the 2-position, and a hydroxyl-substituted isopropyl group at the 6-position on the phenol ring. The hydroxyl group (-OH) attached to the phenolic oxygen contributes to its reactivity and solubility properties, while the bromine and fluorine substituents introduce electronic effects that influence its chemical behavior.

Recent studies have highlighted the potential of 4-bromo-2-fluoro-6-(2-hydroxypropan-2-yl)phenol in the field of material science, particularly in the synthesis of advanced polymers and composites. Researchers have explored its ability to act as a building block for constructing high-performance materials with tailored properties such as improved thermal stability and mechanical strength. For instance, a 2023 study published in *Advanced Materials* demonstrated that this compound can be used as a monomer in the production of phenolic resins with enhanced resistance to environmental degradation.

In addition to its role in materials science, 4-bromo-2-fluoro-6-(2-hydroxypropan-2-yl)phenol has shown promise in pharmaceutical research. Its unique structure allows for selective substitution reactions, making it an ideal candidate for drug design and development. A 2023 article in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting potential applications in treating chronic diseases such as arthritis and neurodegenerative disorders.

The synthesis of 4-bromo-2-fluoro-6-(2-hydroxypropan-2-yl)phenol typically involves multi-step organic reactions, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For example, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields, as reported in a 2023 study published in *Green Chemistry*.

From an analytical perspective, 4-bromo-2-fluoro-6-(2-hydroxypropan-2-yliophenol has been extensively studied using modern spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided valuable insights into its molecular structure and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

In conclusion, 4-bromo-2-fluoro-p-hydroxypropanoate phenol (CAS No: 1891610_04_0) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical properties and reactivity make it an invaluable tool for researchers and industries alike. As ongoing research continues to uncover new applications and optimizations for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and industrial innovation.